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Compound of Interest

Compound Name: C6HD4NO2

Cat. No. B118739

This technical guide provides a comprehensive overview of the safety, physicochemical
properties, and toxicological profile of 4-Nitrophenol-d4. It is intended for researchers,

scientists, and professionals in drug development who handle or utilize this compound in their
work.

Chemical and Physical Properties

4-Nitrophenol-d4 is a deuterated form of 4-Nitrophenol, where four hydrogen atoms on the
benzene ring have been replaced with deuterium. This isotopic labeling is useful in various
research applications, including as an internal standard in mass spectrometry-based analyses.

Table 1: Physical and Chemical Properties of 4-Nitrophenol-d4 and 4-Nitrophenol
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Property 4-Nitrophenol-d4 4-Nitrophenol
CAS Number 93951-79-2[1][2] 100-02-7[3]
Molecular Formula CeHD4aNO3[1] CeHsNOs[4][5]

Molecular Weight 143.13 g/mol [6][7] 139.11 g/mol [4][5]
Colorless to pale yellow

Appearance - . .
crystalline solid[4][8]

Melting Point 113-115 °C[1][7] 113-114 °C[4][9]

Boiling Point 279 °C[1] 279 °C[4][10][11]

Water Solubility

10 g/L (15 °C), 11.6 g/L (20
°C), 16 g/L (25 °C)

Vapor Pressure

1.2 x 10~> mm Hg at 25°C[9]

Density

1.479 g/lcm3 at 20°CJ[9]

pKa

7.15 (in water)[4]

Toxicological Data

The toxicological profile of 4-Nitrophenol-d4 is expected to be similar to that of 4-Nitrophenol.

Acute exposure to 4-Nitrophenol can cause headaches, drowsiness, nausea, and cyanosis[5].

It is harmful if swallowed, in contact with skin, or inhaled[12].

Table 2: Acute Toxicity of 4-Nitrophenol

Route of Exposure  Species LD50/LC50 Reference
Oral Rat 202-620 mg/kg [13]
Oral Mouse 470-625.7 mg/kg [13]
Dermal Rabbit Moderate Toxicity [14]
Inhalation Rat - [14]
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Experimental Protocols

The following are representative experimental protocols for determining key physicochemical
and toxicological properties. These are based on established methodologies and OECD
guidelines and are likely similar to the methods used to characterize 4-Nitrophenol-d4.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature at which the solid-to-liquid phase transition occurs.

Methodology:

A small, finely powdered sample of 4-Nitrophenol-d4 is packed into a capillary tube to a
height of 2-3 mm.

e The capillary tube is placed in a melting point apparatus.

o The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected
melting point.

o The temperature at which the first liquid appears and the temperature at which the entire
sample becomes liquid are recorded as the melting point range[15][16].

Boiling Point Determination (Thiele Tube Method)

Objective: To determine the temperature at which the vapor pressure of the liquid equals the
atmospheric pressure.

Methodology:

A small amount of the liquid is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed in the test tube.

The test tube is attached to a thermometer and heated in a Thiele tube containing a high-
boiling point liquid (e.g., mineral oil).

As the temperature rises, a stream of bubbles will emerge from the capillary tube.
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e The heat is removed, and the temperature at which the liquid is drawn back into the capillary
tube is recorded as the boiling point.

Acute Oral Toxicity (LD50) Determination (Up-and-Down
Procedure - OECD Guideline 425)

Objective: To determine the median lethal dose (LD50) of a substance when administered

orally.
Methodology:
e Asingle animal (typically a rat) is dosed at a level just below the estimated LD50.

e If the animal survives, the next animal is dosed at a higher level. If it dies, the next animal is
dosed at a lower level.

» This sequential dosing continues, with the outcome for each animal determining the dose for
the next.

e The LD50 is calculated from the results of a small number of animals (typically 4-6) using a
statistical method.

e Animals are observed for a defined period (e.g., 14 days) for signs of toxicity and
mortality[17].

Metabolic Pathway

4-Nitrophenol undergoes both Phase | and Phase Il metabolism in the body. The primary
routes of metabolism are reduction of the nitro group and conjugation with glucuronic acid or
sulfate[18].
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Oxidation (Phase 1) P~ 4-Nitrocatechol

Reduction (Phase 1) >

4-Aminophenol

4-Nitrophenol

Glucuronidation (Phase II)

Glucuronide_Conjugate

Sulfation (Phase II) Sulfate_Conjugate
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'
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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